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Compound of Interest

Compound Name: 1-(3-Phenoxypropyl)piperazine

Cat. No.: B1349977

The proper disposal of 1-(3-phenoxypropyl)piperazine is crucial for maintaining a safe
laboratory environment and ensuring regulatory compliance. This guide provides detailed
procedures for researchers, scientists, and drug development professionals to handle the
disposal of this compound responsibly.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 1-(3-
phenoxypropyl)piperazine with appropriate personal protective equipment (PPE). This
includes, but is not limited to, protective gloves, clothing, and eye/face protection[1][2]. Work
should be conducted in a well-ventilated area or under a chemical fume hood to avoid
inhalation of any dust or fumes[1][3]. In case of a spill, prevent the substance from entering
drains or waterways[1].

Step-by-Step Disposal Protocol

The disposal of 1-(3-phenoxypropyl)piperazine must be carried out in accordance with
national and local regulations. The following steps provide a general framework for its proper
disposal:

» Waste Identification and Classification: Chemical waste generators are responsible for
determining if a discarded chemical is classified as hazardous waste. It is essential to
consult local, regional, and national hazardous waste regulations for complete and accurate
classification[3].
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» Container Management:

o

Keep the waste chemical in its original container whenever possible.

[¢]

Ensure the container is tightly closed and properly labeled[1][4].

[e]

Do not mix 1-(3-phenoxypropyl)piperazine with other waste materials.

o

Handle uncleaned or empty containers as you would the product itself.
o Storage Pending Disposal:

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents and acids[2][4].

o The storage area should be secure and accessible only to authorized personnel[1].
» Final Disposal:
o Dispose of the contents and the container at an approved waste disposal plant[1][2].

o Engage a licensed professional waste disposal service to handle the collection and
disposal of the hazardous waste.

Quantitative Data Summary

While specific quantitative disposal limits for 1-(3-phenoxypropyl)piperazine are not readily
available in the provided search results, the following table summarizes key physical and
regulatory data for piperazine, a structurally related compound, which can inform handling and
disposal decisions.
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Property Value Reference
Boiling Point/Range 145 - 146 °C/ 293 - 295 °F

Melting Point/Range 109 - 112 °C /228 - 234 °F

Log Pow (n-octanol/water) -1.24 (at 25 °C / 77 °F)

Bioconcentration factor (BCF) 0.3

UN Number (for Piperazine) UN 2579

Hazard Class (for Piperazine) 8 (Corrosive substances)

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-(3-
phenoxypropyl)piperazine.
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Disposal Workflow for 1-(3-Phenoxypropyl)piperazine
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Caption: Disposal workflow for 1-(3-phenoxypropyl)piperazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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